6,7-Dimethoxy-4-piperazin-1-yl-quinazoline
Overview
Description
6,7-Dimethoxy-4-piperazin-1-yl-quinazoline, also known as DPQ, is a chemical compound . It has a molecular weight of 274.32 . The IUPAC name for this compound is 6,7-dimethoxy-4-(1-piperazinyl)quinazoline .
Molecular Structure Analysis
The InChI code for 6,7-Dimethoxy-4-piperazin-1-yl-quinazoline is 1S/C14H18N4O2/c1-19-12-7-10-11(8-13(12)20-2)16-9-17-14(10)18-5-3-15-4-6-18/h7-9,15H,3-6H2,1-2H3 . This code provides a specific description of the molecule’s structure.Physical And Chemical Properties Analysis
The molecular formula of 6,7-Dimethoxy-4-piperazin-1-yl-quinazoline is C14H18N4O2 . It has a molecular weight of 274.32 . The compound should be stored at a temperature of 28°C .Scientific Research Applications
Anticoronaviral Activity
The compound has been evaluated for its potential anticoronaviral activity . The study involved an environmentally tolerant two-step procedure as a convenient synthetic approach to novel chloroquine and hydroxychloroquine analogues . The compound was assayed for in vitro antiviral activity against the human coronavirus strain OC-43 .
Drug Design
The quinoline scaffold, which is a part of this compound, is one of the most intensively utilized pharmacophores in drug design . This is due to the variety of activities demonstrated by different quinoline-based therapeutics or drug candidates .
Synthesis Methodology
The compound can be synthesized using an environmentally friendly methodology . The described two-step synthesis of 6,7-dimethoxy-4-(4-(4-methoxyphenyl)piperazin-1-yl)-1-methylquinolin-1-ium iodide is based on easily implemented and environmentally friendly methodology, leading to high yields of the intermediate and the final product .
Antimalarial Therapeutic
The compound is related to chloroquine and hydroxychloroquine, both of which are available as therapeutics for the treatment of malaria .
Rheumatoid Arthritis Treatment
Chloroquine and hydroxychloroquine, which the compound is related to, are also used in the treatment of rheumatoid arthritis .
Lupus Treatment
The compound is related to chloroquine and hydroxychloroquine, both of which are used in the treatment of lupus .
Treatment of Porphyria Cutanea Tarda
Chloroquine and hydroxychloroquine, which the compound is related to, are used in the treatment of porphyria cutanea tarda .
Bactericidal Effects
Derivatives of the compound with 4-benzoyl substituents at the 7-(4-carbopiperazin-1-yl) position showed stronger bactericidal effects against Gram-negative species .
Safety and Hazards
properties
IUPAC Name |
6,7-dimethoxy-4-piperazin-1-ylquinazoline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N4O2/c1-19-12-7-10-11(8-13(12)20-2)16-9-17-14(10)18-5-3-15-4-6-18/h7-9,15H,3-6H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HGQPTOFRZXUHHS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C(=C1)C(=NC=N2)N3CCNCC3)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N4O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10374345 |
Source
|
| Record name | 6,7-dimethoxy-4-piperazin-1-yl-quinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
274.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6,7-Dimethoxy-4-piperazin-1-yl-quinazoline | |
CAS RN |
21584-72-5 |
Source
|
| Record name | 6,7-dimethoxy-4-piperazin-1-yl-quinazoline | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10374345 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 21584-72-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the molecular formula and weight of 6,7-Dimethoxy-4-(piperazin-1-yl)quinazoline? What spectroscopic data was used to characterize the compound?
A1: While the abstract doesn't explicitly provide the molecular formula and weight, it does state that the structure of 6,7-Dimethoxy-4-(piperazin-1-yl)quinazoline was confirmed using ¹H NMR and MS (APCI) []. This suggests that the researchers used these spectroscopic techniques to determine the compound's structural characteristics, including its molecular formula and weight.
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